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Compound of Interest

Compound Name: MY-943

Cat. No.: B10857937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the material properties, safety

considerations, and experimental guidelines for Cobalt(II,III) Sulfide (Co₃S₄), identified in the

Materials Project database as mp-943. The mineral form of this compound is known as

Linnaeite.[1][2][3] This guide is intended for professionals in research and development who

may handle this material.

Chemical and Physical Properties
Cobalt(II,III) sulfide is a crystalline solid.[2] While specific data for Co₃S₄ is limited in

commercial safety data sheets, the properties of closely related cobalt sulfides provide a

reasonable estimation for handling and safety protocols.
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Property Value Source

Chemical Formula Co₃S₄ [1]

Molecular Weight 214.0 g/mol Calculated

Appearance
Steel gray to gray violet

crystalline solid.[1][4]
[1][4]

Odor Odorless [5]

Melting Point >1116°C (for CoS) [6][7]

Density 4.8–5.8 g/cm³ [1]

Solubility in Water Insoluble.[8] [8]

Stability

Stable under normal

conditions. Decomposes on

heating, producing toxic gases

such as hydrogen sulfide and

sulfur oxides.[6][7]

[6][7]

Toxicological Information and Hazard Identification
Cobalt and its compounds are known to pose several health risks. The primary routes of

exposure are inhalation, skin contact, and ingestion.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://en.wikipedia.org/wiki/Linnaeite
https://en.wikipedia.org/wiki/Linnaeite
https://www.mindat.org/min-2409.html
https://en.wikipedia.org/wiki/Linnaeite
https://www.mindat.org/min-2409.html
https://www.researchgate.net/publication/295100990_Synthesis_of_Co3S4_Nanosheets_and_Their_Superior_Supercapacitor_Property
https://pmc.ncbi.nlm.nih.gov/articles/PMC12608485/
https://pubs.rsc.org/en/content/articlelanding/2019/nr/c8nr07787h
https://en.wikipedia.org/wiki/Linnaeite
https://www.researchgate.net/figure/Schematic-illustration-for-the-synthesis-of-Co3S4-CoP-hybrid-NRs-a-Schematic-diagram_fig10_319911794
https://www.researchgate.net/figure/Schematic-illustration-for-the-synthesis-of-Co3S4-CoP-hybrid-NRs-a-Schematic-diagram_fig10_319911794
https://pmc.ncbi.nlm.nih.gov/articles/PMC12608485/
https://pubs.rsc.org/en/content/articlelanding/2019/nr/c8nr07787h
https://pmc.ncbi.nlm.nih.gov/articles/PMC12608485/
https://pubs.rsc.org/en/content/articlelanding/2019/nr/c8nr07787h
https://www.researchgate.net/publication/295100990_Synthesis_of_Co3S4_Nanosheets_and_Their_Superior_Supercapacitor_Property
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Description
GHS Classification
(Typical for Cobalt
Sulfides)

Acute Toxicity (Oral) Toxic if swallowed.[9] Category 3[9]

Acute Toxicity (Dermal)
May be harmful in contact with

skin.

Not specified, but caution is

advised.

Acute Toxicity (Inhalation)

Harmful if inhaled. A harmful

concentration of airborne

particles can be reached

quickly when dispersed,

especially if powdered.[7][10]

Not specified, but local

exhaust or breathing protection

is recommended.[7][10]

Skin Corrosion/Irritation
May cause slight skin irritation.

[5]

Not classified, but redness

may occur.[7]

Serious Eye Damage/Irritation
May cause mechanical

irritation and redness.[7][10]

Not classified, but safety

goggles are required.[7][10]

Respiratory or Skin

Sensitization

May cause an allergic skin

reaction (dermatitis) and

asthma upon repeated or

prolonged contact.[7][8][10][11]

Skin Sensitization, Category 1.

[11] Respiratory Sensitization,

Category 1.[4][12]

Carcinogenicity

Suspected of causing cancer.

[9][13] Cobalt and its

compounds are classified by

IARC as possibly carcinogenic

to humans (Group 2B).

Carcinogenicity, Category 2.[9]

[13]

Aquatic Hazard
Very toxic to aquatic life with

long-lasting effects.[6][11]

Acute Aquatic, Category 1.

Chronic Aquatic, Category 1.

Summary of Exposure Limits (ACGIH TLV for Cobalt and inorganic compounds):

Substance TWA Notes
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| Cobalt and inorganic compounds, as Co | 0.02 mg/m³ | A3 (Confirmed animal carcinogen with

unknown relevance to humans), DSEN, RSEN.[7] |

Experimental Protocols and Safe Handling
Strict adherence to safety protocols is mandatory when working with cobalt sulfides.

Personal Protective Equipment (PPE)
A comprehensive PPE plan should be implemented:

Eye Protection: Wear approved safety goggles or a face shield.[7][10]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and protective

clothing to prevent skin contact.[5][7][11]

Respiratory Protection: Use a NIOSH-approved respirator with a particulate filter when

handling the powder, or work in a certified fume hood.[5][10]

General Handling and Storage
Handling: Handle in a well-ventilated area, preferably within a fume hood, to minimize dust

dispersion.[5][6] Avoid breathing dust.[12] Prevent contact with skin and eyes.[6] Use spark-

proof tools and avoid creating dust.[6]

Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers.[9][11] Store

locked up.[9][11] Keep separated from strong oxidants and acids.[6][7] Reaction with mineral

acids can lead to the formation of highly toxic hydrogen sulfide gas.[5]

Spill and Waste Disposal
Spill Procedure: In case of a spill, avoid creating dust. Moisten the spilled material with water

to prevent dusting before sweeping it into a covered container.[6][10][14] Use appropriate

PPE during cleanup.

Waste Disposal: Dispose of waste material in accordance with local, state, and federal

regulations. This material and its container must be disposed of as hazardous waste.[5]
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First Aid Measures
Inhalation: Move the victim to fresh air and keep them at rest. Seek immediate medical

attention.[6][7]

Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If irritation or a rash occurs, seek medical attention.[6][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if possible. Seek immediate medical attention.[6][7][11]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[6][11]

Experimental Methodologies
Co₃S₄ is utilized in research primarily as a catalyst, particularly in energy applications like water

splitting. Below are summaries of typical experimental protocols.

Synthesis of Co₃S₄ Nanostructures (Hydrothermal
Method)
This protocol describes a common method for synthesizing Co₃S₄ nanomaterials for research

purposes.

Precursor Solution Preparation: Dissolve a cobalt salt (e.g., cobalt chloride hexahydrate,

CoCl₂·6H₂O) and a sulfur source (e.g., L-cysteine) in deionized water in separate beakers.

Mixing: Add the cobalt salt solution to the L-cysteine solution under vigorous stirring.

Hydrothermal Reaction: Transfer the resulting mixture into a Teflon-lined stainless steel

autoclave. Seal the autoclave and heat it to a specified temperature (e.g., 200°C) for a set

duration (e.g., 12-24 hours).

Product Recovery: After the autoclave cools to room temperature, collect the precipitate by

filtration or centrifugation.
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Washing and Drying: Wash the collected product multiple times with deionized water and

ethanol to remove any unreacted precursors and byproducts. Dry the final Co₃S₄ product in

a vacuum oven at a moderate temperature (e.g., 60°C).
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Workflow: Hydrothermal Synthesis of Co3S4

Prepare Precursor Solutions
(Cobalt Salt & Sulfur Source)
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Cool and Collect Product
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Workflow: Electrochemical Evaluation of Co3S4 Catalyst

Electrode Preparation

Electrochemical Measurement

Data Analysis

Disperse Co3S4 in
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Drop-cast Ink onto
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Dry Electrode

Assemble Three-Electrode Cell
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Perform LSV, EIS, and
Chronoamperometry

Determine Overpotential Calculate Tafel Slope Assess Stability

Catalytic Performance
(HER/OER Activity)
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H2S Biosynthesis and Signaling Pathway (Plant Example)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b10857937?utm_src=pdf-body-img
https://www.benchchem.com/product/b10857937?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Linnaeite - Wikipedia [en.wikipedia.org]

2. pubs.acs.org [pubs.acs.org]

3. mdpi.com [mdpi.com]

4. mindat.org [mindat.org]

5. researchgate.net [researchgate.net]

6. Self-Supported Polyhedral-like Co3S4 Nanostructures Enabling Efficient High Current
Hydrogen Evolution Reaction - PMC [pmc.ncbi.nlm.nih.gov]

7. Combining Co3S4 and Ni:Co3S4 nanowires as efficient catalysts for overall water splitting:
an experimental and theoretical study - Nanoscale (RSC Publishing) [pubs.rsc.org]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. Linnaeite | Copper-Nickel Alloy, Hardness, Streak | Britannica [britannica.com]

11. researchgate.net [researchgate.net]

12. pure.tue.nl [pure.tue.nl]

13. researchgate.net [researchgate.net]

14. Synthesis of Co3O4 nanoparticles with block and sphere morphology, and investigation
into the influence of morphology on biological toxicity - PMC [pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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